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Compound of Interest

Compound Name:
1-(4-Methoxy-benzyl)-1H-pyrrole-

2-carbaldehyde

Cat. No.: B113117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the known physicochemical

properties of the compound with CAS number 861162-64-3, identified as 1-(4-

methoxybenzyl)-1H-pyrrole-2-carbaldehyde. Due to the limited availability of direct

experimental data for this specific molecule, this document also presents computed properties

and outlines general experimental protocols relevant to its structural class. Furthermore, it

explores the biological context of structurally related pyrrole-2-carbaldehyde derivatives to offer

insights into potential applications and areas of investigation.

Chemical Identity
Systematic Name: 1-(4-methoxybenzyl)-1H-pyrrole-2-carbaldehyde

CAS Number: 861162-64-3

Molecular Formula: C₁₃H₁₃NO₂[1]

Molecular Weight: 215.25 g/mol [1]

Chemical Structure:
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SMILES: O=Cc1cccn1Cc2ccc(OC)cc2

InChI: InChI=1S/C13H13NO2/c1-16-13-6-4-11(5-7-13)9-14-8-2-3-12(14)10-15/h2-

8,10H,9H2,1H3[2]

Physicochemical Properties
Direct experimental data for many physicochemical properties of 1-(4-methoxybenzyl)-1H-

pyrrole-2-carbaldehyde are not readily available in published literature. The following table

summarizes computed data obtained from chemical databases, which can serve as estimations

for experimental design.

Property Value Source

Molecular Weight 215.25 g/mol [1][2]

XLogP3-AA 2.6 [3]

Hydrogen Bond Donor Count 0 Computed

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 4 [2]

Topological Polar Surface Area 31.2 Å² [2][3]

Melting Point No data available

Boiling Point No data available

Solubility No data available

Experimental Protocols
While specific experimental protocols for CAS 861162-64-3 are not published, the following are

standard methodologies for determining the key physicochemical properties of a solid organic

compound of this nature.

Determination of Melting Point
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The melting point of a solid compound is a critical indicator of its purity.

Apparatus: Digital melting point apparatus (e.g., Mel-Temp® or similar), capillary tubes.

Procedure:

A small, dry sample of the crystalline compound is finely powdered and packed into a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

The temperature range from the appearance of the first liquid drop to the complete

liquefaction of the sample is recorded as the melting range. For a pure compound, this

range is typically narrow (0.5-2 °C).

Determination of Solubility
Assessing the solubility of a compound in various solvents is crucial for its application in drug

development and other research areas.

Apparatus: Vials, analytical balance, magnetic stirrer, temperature-controlled water bath.

Procedure (for equilibrium solubility):

An excess amount of the solid compound is added to a known volume of the solvent (e.g.,

water, ethanol, DMSO) in a vial.

The mixture is agitated (e.g., using a magnetic stirrer) in a temperature-controlled

environment (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

The suspension is filtered to remove undissolved solid.

The concentration of the compound in the clear filtrate is determined using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
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detection, calibrated with standard solutions of the compound.

Biological Context and Potential Experimental
Workflows
While no specific biological activities have been reported for 1-(4-methoxybenzyl)-1H-pyrrole-2-

carbaldehyde, the broader class of pyrrole-2-carbaldehyde derivatives has been investigated

for various biological effects, including antioxidant and anti-inflammatory activities.[4] The

following sections describe a potential experimental workflow for evaluating the antioxidant

properties of such a compound.

In Vitro Antioxidant Activity Screening
A common initial step in assessing the biological potential of a novel compound is to screen for

its antioxidant activity. This can be achieved through various in vitro assays.
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Preparation

Assay Execution

Data Analysis

Test Compound (CAS 861162-64-3)
Stock Solution in DMSO

Serial Dilution of
Test Compound and Standards

Positive Controls
(e.g., Ascorbic Acid, Trolox)

Assay Reagents
(DPPH, ABTS)

Incubation with
Radical Solution

Spectrophotometric Measurement
of Absorbance

Calculation of IC50 Value

Comparison with Standards

Click to download full resolution via product page

Workflow for in vitro antioxidant activity screening.

Cell-Based Assay for Neuroprotection
Given that some pyrrole derivatives have been investigated for neuroprotective effects against

oxidative stress, a potential next step would be to assess the compound's activity in a relevant

cell-based model.[4]
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Cell Culture

Treatment

Endpoint Analysis

Neuronal Cell Line
(e.g., PC12, SH-SY5Y)

Cell Seeding and Culture

Pre-treatment with
Test Compound

Induction of Oxidative Stress
(e.g., with 6-OHDA or H2O2)

Cell Viability Assay
(e.g., MTT) Measurement of Intracellular ROS Apoptosis Assay

(e.g., Annexin V/PI staining)

Click to download full resolution via product page

Workflow for assessing neuroprotective effects.

Conclusion
1-(4-methoxybenzyl)-1H-pyrrole-2-carbaldehyde (CAS 861162-64-3) is a compound for which

detailed experimental physicochemical data is currently lacking. The computed properties

provide a starting point for its characterization. The broader family of pyrrole-2-carbaldehyde

derivatives exhibits a range of biological activities, suggesting that this compound could be a

candidate for further investigation in areas such as antioxidant and neuroprotective research.

The experimental workflows outlined in this guide provide a framework for the systematic

evaluation of its properties and potential biological effects. Further research is warranted to
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experimentally determine its physicochemical characteristics and to explore its pharmacological

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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